Cas no 58-71-9 (Cephalothin sodium)
This product is the first generation cephalosporin with broad antibacterial spectrum and strong activity against Gram-positive bacteria. It is suitable for respiratory tract infection \ soft tissue infection \ urinary tract infection \ sepsis caused by penicillin resistant Staphylococcus aureus (except those resistant to methicillin) and sensitive gram-negative bacilli. In severe cases, it can be combined with aminoglycoside antibiotics, However, we should be alert that it may aggravate renal toxicity. This product is not suitable for patients with bacterial meningitis. This product mainly inhibits the synthesis of bacterial cell wall< Br>
Cephalothin sodium structure
Cephalothin sodium Properties
Names and Identifiers
-
- synclotin
- (6r,7r)-3-(acetoxymethyl)-8-oxo-7-(2-(thiophen-2-yl)acetamido)-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 7-(2-THIENYLACETAMIDO)CEPHALOSPORANIC ACID
- 7-(2-THIENYLACETAMIDO)CEPHALOSPORANIC ACID SODIUM SALT
- 7-(Thiophene-2-acetamido)cephalosporanic acid sodium salt
- CEFALOTHIN NA
- CEFALOTHIN SODIUM
- CEFALOTIN SODIUM
- CEPHALOTHIN SODIUM
- CEPHALOTHIN SODIUM SALT
- CEPHALOTIN SODIUM SALT
- monosodium (6r,7r)-3-acetoxymethyl-8-oxo-7-[2-(thiophen-2-yl)acetylamido]-5-thia-1-azabicyclo[4.2.0.]oct-2-ene-2-carboxylate
- Sodium cephalothin
- 7-(2-(2-thienyl)acetamido)-,acetate,monosodiumsalt
- cefalothinesodium
- cefalotinasodica
- chephalotin
- lilly38253
- toricelocin
- cephalothin sodium cell culture tested
- CEPHALOTHIN
- Sodium (6R,7R)-3-(acetoxymethyl)-8-oxo-7-(2-(thiophen-2-yl)acetamido)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- 7-(Thiophene-2-acetamido)cephalosporanic acidsodium
- Cefalotin sodiuM salt
- Monosodium (6R,7R)-3-acetoxymethyl-8-oxo-7-[2-(thiophen-2-yl)acetylamido]-5-thia-1-azabicy
- Sodium cefalotin
- Sodium cephalotin
- Cefalotina sodica
- Keflin
- Cefalothine
- Ceporacin
- Microtin
- Lospoven
- Cepovenin
- Cet Injektionsfl
- Tokiosarl Ampullen
- Keflin In Plastic Container
- Cephalothin (sodium)
- Lovvalline Injektionsfl
- Lilly 38253
- Keflin N Injektionsflaschen
- Cefalotina sodica [Spanish]
- C22G6EYP
- s4594
- CEPHALOTHIN SODIUM [VANDF]
- sodium (6R, 7R)-3-acetoxymethyl-7-(thien-2-ylacetamido)ceph-3-em-4-carboxylate
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-((acetyloxy)methyl)-8-oxo-7-((2-thienylacetyl)amino)-, monosodium salt, (6R-trans)-
- Cephalothin sodium [USAN:USP]
- DTXCID201030513
- CEPHALOTHIN SODIUM [ORANGE BOOK]
- (6R,7R)-3-ACETOXYMETHYL-8-OXO-7-(2-THIOPHEN-2-YL-ACETYLAMINO)-5-THIA-1-AZA-BICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLATE SODIUM
- C08100
- Cefalotin sodium (JP18)
- AC-15529
- Cephalothin sodium salt
- Cephalothin sodium salt, 96.0-101.0%
- Cephalothin sodium [USAN]
- Cephalothin sodium w/dextrose in plastic container
- sodium (6R,7R)-3-(acetoxymethyl)-8-oxo-7-[(2-thienylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- CHEBI:3542
- HMS3260J08
- CEPHALOTHIN SODIUM [USP IMPURITY]
- CEFALOTIN SODIUM [EP IMPURITY]
- SCHEMBL148785
- CEFALOTIN SODIUM [EP MONOGRAPH]
- Monosodium (6R,7R)-3-(hydroxymethyl)-8-oxo-7-(2-(2-thienyl)acetamido)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate acetate
- 7-(THIOPHENE-2-ACETAMIDO)CEPHALOSPORANIC ACID SODIUM
- CS-4850
- CEPHALOTHIN SODIUM (USP MONOGRAPH)
- EU-0100283
- NSC 756667
- C22G6EYP8B
- D00907
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-(hydroxymethyl)-8-oxo-7-(2-(2-thienyl)acetamido)-, acetate, monosodium salt
- CEFALOTIN SODIUM [MART.]
- MFCD00072025
- CHEMBL1632
- sodium;(6R,7R)-3-(acetyloxymethyl)-8-oxo-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- LP00283
- Synclotin
- Cefalotin for impurity B identification
- HMS3714O19
- NSC-756667
- Cephalothin sodium, United States Pharmacopeia (USP) Reference Standard
- Cefalotin sodium salt
- CEPHALOTHIN SODIUM W/ SODIUM CHLORIDE IN PLASTIC CONTAINER
- Cephalothin sodium, Cefalotin sodium
- sodium (6R,7R)-3-acetoxymethyl-7-(thien-2-ylacetamido)ceph-3-em-4-carboxylate
- Prestwick_971
- Q27106126
- CEPHALOTHIN SODIUM W/ DEXTROSE IN PLASTIC CONTAINER
- Cephalothin sodium salt, BioReagent, suitable for cell culture
- CEFALOTIN SODIUM [WHO-DD]
- CEFALOTIN SODIUM (EP MONOGRAPH)
- AKOS015896088
- Cephalotin sodium salt, Antibiotic for Culture Media Use Only
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, monosodiumsalt, (6R,7R)-
- cefalotin sodium
- 7-(2-Thienylacetamido)cephalosporanic acid sodium salt
- Monosodium (6R,7R)-3-(hydroxymethyl)-8-oxo-7-[2-(2-thienyl)acetamido]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate acetate (ester)
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-((acetyloxy)methyl)-8-oxo-7-((2-thienylacetyl)amino)-, monosodium salt, (6R,7R)-
- sodium (6R,7R)-3-[(acetyloxy)methyl]-8-oxo-7-[2-(thiophen-2-yl)acetamido]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- Cephalothin sodium w/sodium chloride in plastic container
- Seffin
- SODIUM (6R,7R)-3-(ACETOXYMETHYL)-8-OXO-7-((2-THIENYLACETYL)AMINO)-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLATE
- NCGC00093737-01
- C-2720
- HMS2097O19
- CEFALOTIN SODIUM (MART.)
- CCG-38923
- HMS1570O19
- Cefalothin
- CEPHALOTHIN SODIUM (USP IMPURITY)
- HMS1920K11
- sodium 7beta-(2-thienylacetamido)-3-acetoxymethyl-3-cephem-4-carboxylate
- EN300-268484
- Cephalothin sodium (USP)
- Cefalotin for impurity B identification, European Pharmacopoeia (EP) Reference Standard
- SMR000058777
- CEFALOTIN SODIUM [JAN]
- Tox21_500283
- Cefalothin sodium salt,(S)
- KS-1135
- NCGC00260968-01
- C 4520
- HMS500E19
- 58-71-9
- CEPHALOTHIN SODIUM SALT [MI]
- Cefalotin sodium, European Pharmacopoeia (EP) Reference Standard
- MLS000069577
- Cephalotin sodium salt
- Toricelocin
- CEFALOTIN SODIUM (EP IMPURITY)
- DTXSID30891362
- CEPHALOTHIN SODIUM [USP MONOGRAPH]
- HY-B1275
- EINECS 200-394-6
- HMS2091A14
- UNII-C22G6EYP8B
- SPECTRUM1500166
- Cephalothin sodium (USAN:USP)
- Keflin (TN)
- Monosodium (6R,7R)-3-(hydroxymethyl)-8-oxo-7-(2-(2-thienyl)acetamido)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate acetate (ester)
- Cefalotin sodium
- Cephalothin sodium
- Monosodium (6R,7R)-3-acetoxymethyl-8-oxo-7-[2-(thiophen-2-yl)acetylamido]-5-thia-1-azabicyclo[4.2.0.]oct-2-ene-2-carboxylate
- +Expand
-
- MFCD00072025
- VUFGUVLLDPOSBC-XRZFDKQNSA-M
- 1S/C16H16N2O6S2.Na/c1-8(19)24-6-9-7-26-15-12(14(21)18(15)13(9)16(22)23)17-11(20)5-10-3-2-4-25-10;/h2-4,12,15H,5-7H2,1H3,(H,17,20)(H,22,23);/q;+1/p-1/t12-,15-;/m1./s1
- S1C([H])([H])C(C([H])([H])OC(C([H])([H])[H])=O)=C(C(=O)[O-])N2C([C@]([H])([C@@]12[H])N([H])C(C([H])([H])C1=C([H])C([H])=C([H])S1)=O)=O.[Na+]
Computed Properties
- 418.02700
- 1
- 8
- 7
- 418.02692283g/mol
- 27
- 686
- 0
- 2
- 0
- 0
- 0
- 2
- 2
- 0
- 169
Experimental Properties
- -0.41360
- 169.38000
- 13,1994
- 158 mg/L
- 757.2°C at 760 mmHg
- 240 ºC
- H2O: 50 mg/mL, clear, faintly yellow
- White crystalline powder.
- It is easily soluble in water (250 ~ 300mg/ml). The aqueous solution is relatively stable at low temperature
- D +135° (c = 1.0 in water)
Cephalothin sodium Security Information
- XI0388300
- 2
- S22-S36/37
- S22; S36/37
- R42/43
- Xn
- H317;H334
-
P284A;P280;P342
P311;P363;P304
P341;P501 - Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Ⅲ
- R42/43: inhalation and skin contact can cause allergy.
- Danger
- LD50 in mice, rats (mg/kg): >20000, >10000 orally; 5670, 7716 i.p. (Kuramoto)
- 6.1
Cephalothin sodium Customs Data
- 3003201900
-
China Customs Code:
3003201900
Cephalothin sodium Price
Cephalothin sodium Suppliers
SHANG HAI PU KE Biotechnology Co., Ltd.
Audited Supplier
(CAS:58-71-9)
HE JING LI
18027310741
SKY20045@163.COM
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:58-71-9)
TANG SI LEI
15026964105
2881489226@qq.com
NANJING CHEMICAL REAGENT CO.,LTD.
Audited Supplier
(CAS:58-71-9)
WANG JING LI
13813933811
1848231502@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:58-71-9)
A LA DING
anhua.mao@aladdin-e.com
Cephalothin sodium Related Literature
-
Fatma Inci ?engün,Türkan Gürkan,Inci Fedai,Sidika Sungur Analyst 1985 110 1111
-
Mohamed S. Mahrous,Magdi M. Abdel-Khalek Analyst 1984 109 611
-
Dorit Peled,Chaim Yarnitzky,W. Franklin Smyth Analyst 1987 112 959
-
Xiaohui Liu,Shaoyong Lu,Ying Liu,Wei Meng,Binghui Zheng RSC Adv. 2017 7 50449
-
Karen de Souza Rugani,Hérida Regina Nunes Salgado Anal. Methods 2014 6 4437
-
Amira M. Hegazy,Raimar Loebenberg,Nagiba Y. Hassan,Fadia H. Metwally,Mohammad Abdel-Kawy Anal. Methods 2013 5 3714
-
Jun Wang,Ning-Ning Chen,Jin Qian,Xuan-Rong Chen,Xin-Yue Zhang,Liming Fan CrystEngComm 2020 22 6195
-
Siwei Yang,Yuhao Xie,Jiazhen Liu,Shuai Zhao,Shangzhong Jin,De Zhang,Qiang Chen,Jie Huang,Pei Liang Analyst 2022 147 5486
-
Ilia A. Smetanin,Mikhail S. Novikov,Anastasiya V. Agafonova,Nikolai V. Rostovskii,Alexander F. Khlebnikov,Igor V. Kudryavtsev,Maxim A. Terpilowski,Maria K. Serebriakova,Andrey S. Trulioff,Nikolay V. Goncharov Org. Biomol. Chem. 2016 14 4479
-
Jianfeng Wang,Xiaojing Fan,Yan Liu,Zhenxia Du,Yuechao Feng,Li Jia,Jinghua Zhang Anal. Methods 2017 9 1282
Recommended suppliers
Amadis Chemical Company Limited
(CAS:58-71-9)Cephalothin sodium
99%
100g
267.0